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Compound of Interest

Compound Name: Acid Black 107

Cat. No.: B1175314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Black 107, identified by the CAS Number 12218-96-1, is a significant member of the acid

dye category, specifically classified as a 1:2 metal complex dye.[1] It is widely utilized in the

textile and leather industries for dyeing protein fibers such as wool and silk, as well as

polyamides.[2][3][4] This technical guide provides a comprehensive overview of the chemical

properties of Acid Black 107, including its physicochemical characteristics, stability, and a

detailed synthesis protocol. The information is presented to support research and development

activities requiring a thorough understanding of this compound.

Physicochemical Properties
Acid Black 107 is a black powder that forms a blue-gray solution when dissolved in water.[1][3]

[5][6] While extensive quantitative data on some of its physical properties are not readily

available in public literature, the following table summarizes its key physicochemical

characteristics.
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Property Value Source(s)

CAS Number 12218-96-1 [2][3][6][7][8][9][10][11][12]

Molecular Formula
[C38H22N7O12S.Cr.2Na];

[C36H19N6O11S.Cr.2Na]
[5][6][7][10]

Appearance Black powder [1][3][5][6][7][11]

Solubility 30 g/L in water at 90 °C [4][5][6]

Melting Point Not available [7]

Boiling Point Not available [7]

Chemical Structure and Synthesis
Acid Black 107 is a complex monoazo dye, where the dye molecule is complexed with a metal

ion, typically chromium.[1] The synthesis of Acid Black 107 involves a multi-step process that

begins with the diazotization of aromatic amines, followed by coupling reactions and

subsequent metallization.

Experimental Protocol for Synthesis
The following is a representative experimental protocol for the synthesis of Acid Black 107,

derived from publicly available information.[5]

1. Diazotization:

A mixture of 10.2 g of 5-nitro-2-aminophenol and 5.5 g of 4-nitro-2-aminophenol is prepared.

12 mL of a 40% sodium hydroxide solution is added to the amine mixture, and it is stirred for

2 hours.

The mixture is then cooled to 10-15 °C.

22 mL of a 30% sodium nitrite solution is added dropwise over 30 minutes.

Stirring is continued until the diazotization is complete to obtain the diazo liquid.
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2. Coupling Reaction:

In a separate reaction vessel, 12 mL of water and a 40% sodium hydroxide solution are

mixed and stirred.

The solution is warmed to 30-40 °C.

5.4 g of 2-naphthol and 14.0 g of 1-acetylamino-7-naphthol are added and stirred.

The mixture is cooled to 10-15 °C.

The previously prepared diazo solution is added dropwise to this mixture over approximately

1 hour.

Stirring is continued for 1-2 hours until the coupling reaction is complete, yielding the azo

compound.

3. Complexation and Product Isolation:

In a complexation reaction vessel, a sodium chromium salicylate solution and an acidic

medium are added, stirred, and heated to reflux for about 3 hours.

The solution is then cooled to 60 °C.

The azo compound from the previous step is added.

The pH of the mixture is adjusted to 8-8.5 with a sodium hydroxide solution.

The mixture is heated to reflux for 4 hours.

After cooling to 60 °C, the pH is adjusted to 7.5 with hydrochloric acid.

The product is salted out, filtered, and the filter cake is washed with water until neutral.

The final product is obtained after drying.

The following diagram illustrates the workflow of the synthesis process:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diazotization

Coupling Reaction

Complexation & Isolation

Aromatic Amines
(5-nitro-2-aminophenol,
4-nitro-2-aminophenol)

NaOH SolutionStir 2h Cooling (10-15°C) NaNO2 SolutionDropwise addition
Diazo Liquid

Stir to completion

Cooling (10-15°C)

Dropwise addition

H2O + NaOH Warm (30-40°C)
Coupling Agents

(2-naphthol,
1-acetylamino-7-naphthol)

Azo Compound
Stir 1-2h

Cool (60°C)

Add Azo Compound

Sodium Chromium Salicylate
+ Acidic Medium

Reflux (3h) pH Adjustment (8-8.5) Reflux (4h) Cool (60°C) pH Adjustment (7.5) Salting Out & Filtration Washing & Drying Acid Black 107

Click to download full resolution via product page

Caption: Synthesis workflow for Acid Black 107.

Stability and Reactivity
Acid Black 107 is stable under normal temperatures and pressures.[8] However, it is advisable

to avoid contact with incompatible materials, excess heat, and strong oxidants.[8]

Incompatible Materials: Strong oxidizing and reducing agents.[8] Hazardous Decomposition

Products: Under fire conditions, it may produce irritating and toxic fumes and gases.[8]

Hazardous Polymerization: Hazardous polymerization will not occur.[8]

Fastness Properties
The performance of a dye is often evaluated by its fastness to various environmental factors.

The following table summarizes the fastness properties of Acid Black 107.
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Fastness Test Fading Staining Source(s)

Light Fastness 7-8 - [4][7]

Soaping 5 4-5 [4][7]

Perspiration 5 4-5 [4][7]

Oxygen Bleaching 4-5 3-4 [4][7]

Seawater 5 5 [7]

Note: Fastness is typically rated on a scale of 1 to 5 (or 1 to 8 for light fastness), with higher

numbers indicating better fastness.

Conclusion
Acid Black 107 is a commercially important metal complex acid dye with well-documented

applications in the dyeing industry. While some of its fundamental physicochemical properties

are not extensively reported, its synthesis, stability, and performance characteristics are

established. This technical guide provides a consolidated resource for professionals requiring

detailed chemical information on Acid Black 107 for research, development, and quality

control purposes. Further investigation into its spectral properties and other physical constants

would be beneficial for a more complete characterization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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